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Compound of Interest

Compound Name: 6-Hydroxyoctanoic acid

CAS No.: 64165-18-0

Cat. No.: B1233191

Get Quote

For Immediate Use by Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of 6-
hydroxyoctanoic acid, ensuring the safety of laboratory personnel and compliance with

environmental regulations. As Senior Application Scientist, this document is structured to

provide not just procedural steps, but also the scientific reasoning behind them, fostering a

culture of safety and responsibility in the laboratory.

Understanding the Hazard Profile of 6-
Hydroxyoctanoic Acid
While a specific Safety Data Sheet (SDS) for 6-hydroxyoctanoic acid is not readily available,

data from structurally analogous compounds, such as 2-hydroxyoctanoic acid and 6-

hydroxyhexanoic acid, provide a strong basis for assessing its potential hazards.

Anticipated Hazards:

Skin Irritation: Prolonged or repeated contact may cause skin irritation.[1][2][3][4]
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Serious Eye Irritation: Direct contact with the eyes is likely to cause serious irritation.[1][2][3]

[4]

Respiratory Irritation: Inhalation of dusts or mists may cause respiratory tract irritation.[1][2]

[3][4]

These hazards are typical for aliphatic carboxylic acids and form the basis for the handling and

disposal procedures outlined below.

Immediate Safety and Personal Protective
Equipment (PPE)
Prior to handling 6-hydroxyoctanoic acid for any purpose, including disposal, the following

PPE is mandatory:

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

To protect against splashes

that could cause serious eye

irritation.

Hand Protection
Nitrile or other chemically

resistant gloves.

To prevent skin contact and

potential irritation.

Body Protection A standard laboratory coat.
To protect skin and clothing

from accidental spills.

Respiratory
Use in a well-ventilated area or

a chemical fume hood.

To minimize the inhalation of

any dusts or aerosols.[1][2][3]

Disposal Pathway Decision Logic
The primary methods for the disposal of 6-hydroxyoctanoic acid are:

Direct Disposal as Hazardous Waste: Collection by a licensed environmental waste

management company.
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Neutralization Followed by Aqueous Disposal: In-lab treatment to neutralize the acidity,

followed by disposal down the drain with copious amounts of water, contingent on local

regulations.

The choice of disposal pathway depends on the quantity of the waste, the presence of other

contaminants, and institutional and local regulations.

Disposal Workflow Diagram

Waste Assessment

Disposal Actions

6-Hydroxyoctanoic Acid Waste

Is the waste mixed with
other hazardous chemicals

(e.g., heavy metals, solvents)?

Direct Disposal as
Hazardous Waste

Yes

Proceed with
Neutralization Protocol

No

Dispose down the drain
with copious water

(pending local regulations)

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of 6-hydroxyoctanoic acid.
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Protocol 1: Direct Disposal as Hazardous Waste
This is the most straightforward and universally compliant method of disposal.

Step-by-Step Procedure:

Waste Identification: Clearly label the waste container as "Hazardous Waste: 6-
Hydroxyoctanoic Acid".

Containerization: Use a chemically compatible, leak-proof container. Ensure the container is

securely sealed.

Segregation: Store the waste container in a designated hazardous waste accumulation area,

away from incompatible materials such as strong bases and oxidizing agents.[1]

Arrangement for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor to arrange for pickup.

Protocol 2: In-Lab Neutralization
For small quantities of uncontaminated 6-hydroxyoctanoic acid, neutralization can be a safe

and cost-effective disposal method. This process converts the carboxylic acid into a salt, which

is generally less harmful and can often be disposed of down the drain.

Causality of Experimental Choices: The neutralization of a carboxylic acid with a weak base

like sodium bicarbonate is an exothermic reaction that produces a salt, water, and carbon

dioxide gas. Using a weak base and performing the addition slowly helps to control the rate of

reaction and gas evolution, preventing splashing and ensuring safety.

Materials Required:

Sodium bicarbonate (NaHCO₃) or sodium hydroxide (NaOH), 1M solution

Large beaker (at least 5 times the volume of the acid solution)

Stir bar and stir plate

pH paper or a calibrated pH meter
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Personal Protective Equipment (as listed in Section 2)

Step-by-Step Neutralization Procedure:

Work Area Setup: Perform all steps within a certified chemical fume hood.

Dilution: Dilute the 6-hydroxyoctanoic acid waste with water to a concentration of

approximately 5-10%. This helps to control the heat generated during neutralization.

Cooling (Optional but Recommended): Place the beaker containing the diluted acid in an ice

bath to further manage any heat generation.

Slow Addition of Base: While stirring the diluted acid solution, slowly add a 1M solution of

sodium hydroxide or a saturated solution of sodium bicarbonate dropwise. Be cautious of

foaming if using sodium bicarbonate due to the production of CO₂ gas.

pH Monitoring: Periodically check the pH of the solution using pH paper or a pH meter.

Endpoint of Neutralization: Continue adding the base until the pH of the solution is between

6.0 and 8.0.

Final Disposal: Once neutralized, the solution can typically be poured down the sanitary

sewer with a large volume of running water (at least 20 times the volume of the neutralized

solution). Always confirm that this practice is in compliance with your local and institutional

regulations.

Spill Management
In the event of a spill, immediate and appropriate action is crucial to minimize risk.

For Small Spills (less than 100 mL):

Alert Personnel: Inform others in the immediate area of the spill.

Containment: Use a chemical spill kit or an inert absorbent material (e.g., vermiculite, sand)

to contain the spill.
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Neutralization of Spill Area: Cautiously sprinkle sodium bicarbonate over the spill area to

neutralize any remaining acid.

Cleanup: Wearing appropriate PPE, carefully sweep or wipe up the absorbed material.

Disposal of Cleanup Materials: Place all contaminated materials in a sealed, labeled bag or

container for disposal as hazardous waste.[5]

For Large Spills (greater than 100 mL):

Evacuate: Immediately evacuate the area.

Alert Authorities: Notify your institution's EHS department and, if necessary, emergency

services.

Restrict Access: Prevent unauthorized personnel from entering the spill area.

Professional Cleanup: Allow trained hazardous materials personnel to manage the cleanup.

Hazardous Waste Classification
Under the Resource Conservation and Recovery Act (RCRA), a chemical waste is considered

hazardous if it is specifically listed or if it exhibits one of four characteristics: ignitability,

corrosivity, reactivity, or toxicity.[6]

Listed Waste: 6-Hydroxyoctanoic acid is not a specifically listed hazardous waste.[6][7][8]

[9]

Characteristic Waste:

Corrosivity (D002): As a mild carboxylic acid, it is unlikely to have a pH of 2 or less, and

therefore would not typically be classified as corrosive.[6] However, the pH of the waste

solution should be verified.

Ignitability (D001), Reactivity (D003), Toxicity (D004-D043): It is not expected to exhibit

these characteristics.
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Therefore, unless mixed with other hazardous substances, 6-hydroxyoctanoic acid waste is

generally not considered a federal hazardous waste. However, state and local regulations may

be more stringent.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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